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Compound of Interest

Compound Name: Palladium-109

Cat. No.: B1195325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of

Palladium-109 (¹⁰⁹Pd), with a specific focus on its half-life and decay energy. The information

presented herein is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development, particularly in the field of radiopharmaceuticals.

Quantitative Data Summary
The decay characteristics of Palladium-109 are crucial for its consideration in various

applications, including therapeutic nuclear medicine. The following table summarizes the key

quantitative data related to its half-life and decay energies.
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Property Value and Uncertainty Reference(s)

Half-life (t½) 13.7012 hours [1]

13.6 hours [2]

13.7 hours [3]

13.58 (12) hours [4]

Beta Decay Energy (Qβ-) 1115.949 ± 1.971 keV [1]

1.116 MeV [1]

1.11608 MeV [5][6]

1.12 MeV (Eβ(max)) [7]

Gamma Ray Energy 88.03360 (103) keV [4]

Decay Scheme of Palladium-109
Palladium-109 undergoes beta-minus (β⁻) decay, transforming into a metastable state of

Silver-109 (¹⁰⁹ᵐAg). This isomeric state then decays to the stable ground state of Silver-109

(¹⁰⁹Ag) through isomeric transition (IT), accompanied by the emission of a gamma ray.[4][7]

The decay process can be summarized as follows:

¹⁰⁹Pd → ¹⁰⁹ᵐAg + β⁻ + ν̅ₑ

¹⁰⁹ᵐAg → ¹⁰⁹Ag + γ

The dominant decay pathway involves the emission of a beta particle with a maximum energy

of 1.12 MeV.[7] The subsequent isomeric transition of Silver-109m releases a gamma photon

with an energy of approximately 88 keV.[4]

Palladium-109 (¹⁰⁹Pd)
Spin: 5/2+

Half-life: 13.70 h

Silver-109m (¹⁰⁹ᵐAg)
Spin: 7/2+

Half-life: 39.6 s

β⁻ decay (1.116 MeV) Silver-109 (¹⁰⁹Ag)
Spin: 1/2-
(Stable)

Isomeric Transition (IT)
γ emission (88 keV)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Pd109
https://en.wikipedia.org/wiki/Isotopes_of_palladium
https://www.chemeurope.com/en/encyclopedia/Isotopes_of_palladium.html
http://www.lnhb.fr/nuclides/Pd-109_tables.pdf
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Pd109
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Pd109
https://periodictable.com/Isotopes/046.109/index2.full.dm.html
https://periodictable.com/Isotopes/046.109/index.dm.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9401000/
http://www.lnhb.fr/nuclides/Pd-109_tables.pdf
https://www.benchchem.com/product/b1195325?utm_src=pdf-body
https://www.benchchem.com/product/b1195325?utm_src=pdf-body
http://www.lnhb.fr/nuclides/Pd-109_tables.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9401000/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9401000/
http://www.lnhb.fr/nuclides/Pd-109_tables.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1. Decay pathway of Palladium-109.

Experimental Protocols
Production of Palladium-109
Palladium-109 is typically produced by neutron capture of an enriched Palladium-108 target in

a nuclear reactor. The relevant nuclear reaction is:

¹⁰⁸Pd (n,γ) ¹⁰⁹Pd

Methodology:

Target Preparation: An isotopically enriched Palladium-108 (¹⁰⁸Pd) target, typically in the

form of a metal foil or powder, is prepared. The enrichment level of ¹⁰⁸Pd is a critical

parameter for maximizing the production of ¹⁰⁹Pd and minimizing isotopic impurities.

Irradiation: The prepared ¹⁰⁸Pd target is placed in a high-flux nuclear reactor and irradiated

with thermal neutrons. The neutron flux and irradiation time are key parameters that

determine the final activity of the produced ¹⁰⁹Pd.

Post-irradiation Processing: Following irradiation, the target is allowed to cool to permit the

decay of short-lived radioisotopes. Subsequently, the ¹⁰⁹Pd is chemically separated and

purified from the remaining target material and any other activation products. This process is

crucial to ensure the radionuclidic purity of the final product.

Measurement of Half-life
The half-life of Palladium-109 can be determined by measuring the decay of its activity over

time using gamma-ray spectroscopy.

Methodology:

Sample Preparation: A sample of purified ¹⁰⁹Pd is prepared in a suitable geometry for

gamma-ray counting.
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Gamma-ray Spectroscopy: The sample is placed in a shielded, high-resolution gamma-ray

spectrometer, typically equipped with a High-Purity Germanium (HPGe) detector.

Data Acquisition: The gamma-ray spectrum is acquired over a series of time intervals. The

88 keV gamma-ray peak corresponding to the decay of ¹⁰⁹ᵐAg is the primary focus of the

measurement.

Data Analysis: The net peak area of the 88 keV photopeak is determined for each spectrum,

correcting for background radiation. The natural logarithm of the net peak area (which is

proportional to the activity) is plotted against the elapsed time. The decay constant (λ) is

obtained from the slope of the resulting linear fit. The half-life (t½) is then calculated using

the formula: t½ = ln(2)/λ.

Measurement of Decay Energy
The beta decay energy of Palladium-109 is measured using a beta spectrometer, while the

gamma decay energy is determined with high precision using a calibrated gamma-ray

spectrometer.

Beta Decay Energy Measurement Methodology:

Source Preparation: A thin, uniform source of ¹⁰⁹Pd is prepared to minimize self-absorption of

the beta particles.

Beta Spectrometry: The source is placed in a beta spectrometer, which uses a magnetic or

electric field to separate the beta particles based on their energy.

Data Analysis: The resulting beta spectrum is analyzed to determine the maximum energy

(endpoint energy), which corresponds to the Qβ- value of the decay.

Gamma Decay Energy Measurement Methodology:

Spectrometer Calibration: The gamma-ray spectrometer is calibrated for energy using

standard radioactive sources with well-known gamma-ray energies.

Spectrum Acquisition: The gamma-ray spectrum of the ¹⁰⁹Pd sample is acquired.
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Peak Identification and Energy Determination: The centroid of the 88 keV photopeak is

precisely determined, and its energy is calculated based on the energy calibration of the

spectrometer.

Experimental and Quality Control Workflow
The production and quality control of Palladium-109 for research and pharmaceutical

applications follow a stringent workflow to ensure purity, identity, and activity.
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Figure 2. Production and quality control workflow for Palladium-109.
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Workflow Description:

Production: The process begins with the preparation of an enriched ¹⁰⁸Pd target, followed by

neutron irradiation in a nuclear reactor. The final step in production is the chemical

separation and purification of the ¹⁰⁹Pd.

Quality Control: Rigorous quality control measures are essential, especially for

pharmaceutical applications.

Radionuclidic Purity: This is assessed using gamma spectroscopy to identify and quantify

any gamma-emitting impurities.

Radiochemical Purity: For radiopharmaceutical preparations, the percentage of the

radionuclide in the desired chemical form is determined, often using chromatographic

techniques like HPLC or TLC.

Activity Calibration: The total activity of the ¹⁰⁹Pd sample is accurately measured using a

calibrated dose calibrator.

Characterization: The fundamental nuclear properties of the produced ¹⁰⁹Pd are verified

through the measurement of its half-life and decay energies, as described in the

experimental protocols above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. atom.kaeri.re.kr [atom.kaeri.re.kr]

2. Isotopes of palladium - Wikipedia [en.wikipedia.org]

3. Isotopes_of_palladium [chemeurope.com]

4. lnhb.fr [lnhb.fr]

5. Isotope data for palladium-109 in the Periodic Table [periodictable.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1195325?utm_src=pdf-custom-synthesis
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Pd109
https://en.wikipedia.org/wiki/Isotopes_of_palladium
https://www.chemeurope.com/en/encyclopedia/Isotopes_of_palladium.html
http://www.lnhb.fr/nuclides/Pd-109_tables.pdf
https://periodictable.com/Isotopes/046.109/index2.full.dm.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Isotope data for palladium-109 in the Periodic Table [periodictable.com]

7. Relevance of Palladium to Radiopharmaceutical Development Considering Enhanced
Coordination Properties of TE1PA - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide to Palladium-109: Half-life
and Decay Energy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195325#palladium-109-half-life-and-decay-energy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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